Cas no 1366261-53-1 (1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl-)

• Product Name: 1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl-
• CAS No: 1366261-53-1
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5912206
• PubChem ID: 83728154
• Update Time: 2025-06-14

1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• EN300-737408
• 1366261-53-1
• 5-(3-BROMOPHENYL)-1-METHYL-1H-PYRAZOL-4-AMINE
• 1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl-

• Inchi： 1S/C10H10BrN3/c1-14-10(9(12)6-13-14)7-3-2-4-8(11)5-7/h2-6H,12H2,1H3
• InChI Key： CFGPAXJLYATHSD-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC(Br)=C2)=C(N)C=N1

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 367.0±27.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl- (CAS No. 1366261-53-1)

The compound 1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl- (CAS No. 1366261-53-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-bromophenyl group and a methyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate various biological targets.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazol-4-amine derivatives has surged due to their versatility in medicinal chemistry. This compound’s bromophenyl substitution enhances its reactivity, enabling it to participate in cross-coupling reactions, a hot topic in modern synthetic chemistry. Such reactions are pivotal for creating complex molecules used in treatments for chronic diseases, aligning with the current focus on precision medicine and targeted therapies.

Another area of interest is the compound’s role in agrochemical innovation. With the growing need for sustainable farming solutions, researchers are exploring 5-(3-bromophenyl)-1-methyl-1H-Pyrazol-4-amine as a precursor for novel pesticides and herbicides. Its structural features may contribute to the development of environmentally friendly alternatives, addressing global concerns about food security and crop protection.

From a synthetic perspective, the CAS No. 1366261-53-1 compound offers a robust platform for further functionalization. Its amine group allows for easy derivatization, making it a favorite among chemists working on high-throughput screening libraries. This aligns with the pharmaceutical industry’s shift toward fragment-based drug design, where small molecules like this serve as building blocks for larger, more potent drugs.

The compound’s spectroscopic properties and stability under various conditions have also been subjects of study. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and reactivity. These analyses are critical for ensuring its suitability in GMP-compliant manufacturing processes, a key consideration for industries adhering to stringent regulatory standards.

In the context of green chemistry, efforts are underway to optimize the synthesis of 1H-Pyrazol-4-amine, 5-(3-bromophenyl)-1-methyl- to minimize waste and energy consumption. This resonates with the broader scientific community’s push toward sustainable chemical production, a topic frequently searched by professionals and academics alike.

Lastly, the compound’s potential in material science cannot be overlooked. Its aromatic and heterocyclic components may contribute to the development of organic electronic materials, such as those used in OLEDs or sensors. This interdisciplinary appeal underscores its relevance in both life sciences and advanced technology sectors.